Cas no 1248146-55-5 (2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide)

• Product Name: 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide
• CAS No: 1248146-55-5
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 4773536
• Update Time: 2025-06-15

2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide
• 2-[4-(aminomethyl)triazol-1-yl]acetamide
• 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide

• Inchi： 1S/C5H9N5O/c6-1-4-2-10(9-8-4)3-5(7)11/h2H,1,3,6H2,(H2,7,11)
• InChI Key： XHCRZHMGCOSZIJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CN)N=N1)N

Computed Properties

• Exact Mass: 155.08070993 g/mol
• Monoisotopic Mass: 155.08070993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 99.8
• Molecular Weight: 155.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide

Recent Advances in the Study of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide (CAS: 1248146-55-5)

The compound 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide (CAS: 1248146-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide as a key intermediate in the synthesis of novel bioactive molecules. The presence of both an aminomethyl group and a triazole ring in its structure makes it a valuable scaffold for the development of compounds with antimicrobial, anticancer, and anti-inflammatory properties. Researchers have employed advanced synthetic techniques, including click chemistry, to efficiently produce derivatives of this compound for further biological evaluation.

One of the most promising areas of research involves the use of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide in the design of enzyme inhibitors. Preliminary studies have demonstrated its ability to interact with specific enzyme active sites, particularly those involved in pathogenic processes. For instance, derivatives of this compound have shown inhibitory activity against bacterial enzymes such as DNA gyrase and topoisomerase IV, suggesting potential applications in combating antibiotic-resistant infections.

In addition to its antimicrobial potential, recent investigations have explored the anticancer properties of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide derivatives. In vitro studies have revealed that certain analogs exhibit selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. These findings are particularly encouraging for the development of targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide and its derivatives have also been a focus of recent research. Studies utilizing advanced analytical techniques, such as LC-MS and NMR spectroscopy, have provided valuable insights into the compound's metabolic stability, bioavailability, and distribution profiles. These data are crucial for optimizing the compound's structure to enhance its therapeutic potential.

Looking forward, researchers are exploring the potential of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide in drug delivery systems. Its chemical structure allows for easy conjugation with various drug molecules and nanoparticles, opening new possibilities for targeted drug delivery and controlled release formulations. This approach could significantly improve treatment efficacy while minimizing systemic toxicity.

In conclusion, 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]acetamide (CAS: 1248146-55-5) represents a promising scaffold for the development of novel therapeutic agents. The recent advances in its synthesis, biological evaluation, and potential applications underscore its importance in current medicinal chemistry research. Further studies are warranted to fully explore its therapeutic potential and translate these findings into clinical applications.